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6-oxa-2-Azaspiro[4.5]decane

hydrochloride

CAS No.: 1956322-51-2

Cat. No.: B1448851

Get Quote

The endocannabinoid system (ECS) is a crucial neuromodulatory system involved in regulating

a plethora of physiological processes, including pain, inflammation, mood, and memory.[1] A

key enzyme governing the tone of the ECS is Fatty Acid Amide Hydrolase (FAAH), an integral

membrane protein responsible for the degradation of the endocannabinoid anandamide (AEA)

and other related fatty acid amides.[1][2] By inhibiting FAAH, the endogenous levels of these

signaling lipids are elevated, offering a promising therapeutic strategy for various disorders,

including chronic pain, anxiety, and neurodegenerative diseases, potentially without the

adverse psychotropic effects associated with direct cannabinoid receptor agonists.[1][3]

While the query for "6-oxa-2-azaspiro[4.5]decane hydrochloride" did not yield a specific,

well-documented FAAH inhibitor in the public scientific literature, the exploration of novel

scaffolds, including spirocyclic structures, is an active area of research.[4] This guide provides

a comprehensive comparison of three of the most widely studied FAAH inhibitors: URB597, PF-

04457845, and BIA 10-2474. These compounds represent different chemical classes and

inhibition mechanisms, and their histories provide critical insights into the development of safe

and effective FAAH-targeted therapeutics.
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Profiles of Key FAAH Inhibitors
URB597 (KDS-4103): The Prototypical Carbamate
Inhibitor
URB597 is a potent and selective inhibitor of FAAH, characterized by its cyclohexylcarbamic

acid aryl ester structure.[5][6] It has been extensively used as a pharmacological tool to

investigate the therapeutic potential of FAAH inhibition.

Mechanism of Action: URB597 acts as a covalent inhibitor, likely through the carbamylation

of FAAH's catalytic serine nucleophile (Ser241).[7] This covalent modification inactivates the

enzyme.

Potency: It exhibits high potency with IC50 values in the low nanomolar range, reported as 3

nM in human liver microsomes and 5 nM in rat brain.[5][6]

Selectivity: URB597 displays good selectivity for FAAH over other cannabinoid-related

targets, including cannabinoid receptors and the anandamide transporter.[6] However, like

many carbamates, high concentrations may lead to off-target interactions with other serine

hydrolases.[8]

In Vivo Effects: In preclinical models, URB597 has demonstrated anxiolytic-like,

antidepressant-like, and analgesic effects.[6] These effects are generally attributed to the

elevation of endogenous anandamide levels.

PF-04457845: A Highly Potent and Selective Irreversible
Urea-Based Inhibitor
Developed by Pfizer, PF-04457845 is a piperidine urea-based FAAH inhibitor that has been

evaluated in human clinical trials.[9][10][11] It is distinguished by its high potency and

exceptional selectivity.

Mechanism of Action: PF-04457845 is an irreversible, time-dependent, and covalent inhibitor

that carbamylates the active site serine nucleophile of FAAH.[10][11][12]

Potency: It is one of the most potent FAAH inhibitors reported, with an IC50 value of 7.2 nM

for human FAAH.[9][10] Its potency is significantly higher than that of URB597.[12]
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Selectivity: A key feature of PF-04457845 is its exquisite selectivity for FAAH over a wide

range of other serine hydrolases, as demonstrated by activity-based protein profiling (ABPP).

[11][12] This high selectivity minimizes the risk of off-target effects.

Clinical Development: PF-04457845 has undergone Phase I and II clinical trials.[13][14]

While it was found to be well-tolerated with a safety profile comparable to placebo, it did not

demonstrate efficacy in treating osteoarthritis pain in a Phase II study.[13][14]

BIA 10-2474: A Case Study in the Criticality of Selectivity
BIA 10-2474 is a long-acting FAAH inhibitor that gained notoriety due to the tragic outcome of

its Phase I clinical trial in 2016.[15][16] This event underscored the paramount importance of

thorough preclinical characterization of inhibitor selectivity.

Mechanism of Action: BIA 10-2474 is a potent, time-dependent FAAH inhibitor.[16]

Potency: It has a reported IC50 of 4.9 nM in cells expressing human recombinant FAAH.[17]

Off-Target Effects and Toxicity: The severe adverse events, including one death, observed in

the clinical trial were attributed to off-target effects.[13][16] Subsequent studies revealed that

BIA 10-2474 also inhibits other serine hydrolases, including carboxylesterases and α/β-

hydrolase domain-containing protein 6 (ABHD6), with off-target activities potentially leading

to the observed neurotoxicity.[17]
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Feature URB597 PF-04457845 BIA 10-2474

Chemical Class Carbamate Urea
Imidazole

Carboxamide

Mechanism
Covalent, likely

irreversible
Covalent, irreversible Covalent, irreversible

Potency (IC50) ~3-5 nM[5][6] 7.2 nM[9][10] 4.9 nM[17]

Selectivity

Good, but potential for

off-targets at high

concentrations

Excellent
Poor, significant off-

target activity[17]

Clinical Status Preclinical tool
Phase II (terminated

for efficacy)[13]

Phase I (terminated

for toxicity)[15][16]

Experimental Protocols
In Vitro FAAH Activity Assay
This protocol describes a common method for determining the inhibitory potency (IC50) of a

compound against FAAH using a radiolabeled substrate.

Materials:

Rat or human brain homogenate (as a source of FAAH)

[3H]Anandamide (radiolabeled substrate)

Assay buffer (e.g., Tris-HCl, pH 9.0)

Test inhibitor compound dissolved in DMSO

Scintillation cocktail and vials

Liquid scintillation counter

Procedure:
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Prepare serial dilutions of the test inhibitor in DMSO.

In a microcentrifuge tube, add the assay buffer.

Add a small volume of the diluted inhibitor or DMSO (for control).

Add the brain homogenate to the tube and pre-incubate for a specified time (e.g., 15

minutes) at 37°C to allow the inhibitor to bind to the enzyme.

Initiate the enzymatic reaction by adding [3H]Anandamide.

Incubate the reaction for a defined period (e.g., 30 minutes) at 37°C.

Terminate the reaction by adding an acidic stop solution (e.g., chloroform/methanol mixture).

Vortex and centrifuge to separate the aqueous and organic phases. The unreacted

[3H]Anandamide will partition into the organic phase, while the [3H]ethanolamine product will

remain in the aqueous phase.

Transfer an aliquot of the aqueous phase to a scintillation vial containing scintillation cocktail.

Measure the radioactivity using a liquid scintillation counter.

Calculate the percentage of inhibition for each inhibitor concentration relative to the DMSO

control and determine the IC50 value by non-linear regression analysis.

Activity-Based Protein Profiling (ABPP) for Selectivity
ABPP is a powerful chemoproteomic technique to assess the selectivity of an inhibitor against

an entire class of enzymes in a native biological system.

Materials:

Cell lysate or tissue homogenate

Test inhibitor compound

Broad-spectrum serine hydrolase activity-based probe (e.g., FP-rhodamine)
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SDS-PAGE gels and electrophoresis apparatus

Fluorescence gel scanner

Procedure:

Treat the proteome (cell lysate or tissue homogenate) with either the test inhibitor or vehicle

(DMSO) for a specified time.

Add the activity-based probe (e.g., FP-rhodamine) to the treated proteomes and incubate to

allow for covalent labeling of active serine hydrolases.

Quench the labeling reaction by adding SDS-PAGE loading buffer.

Separate the proteins by SDS-PAGE.

Visualize the labeled enzymes using a fluorescence gel scanner.

Inhibition of a specific serine hydrolase by the test compound will result in a decrease in the

fluorescence intensity of the corresponding band compared to the vehicle-treated control.

The selectivity is determined by observing which bands show reduced intensity.

Visualizations
Caption: Endocannabinoid signaling at the synapse, highlighting the role of FAAH.

FAAH Active Site Ser241 (nucleophile) Carbamylated FAAH (Inactive) Ser241-Inhibitor AdductForms Covalent BondUrea/Carbamate Inhibitor
(e.g., PF-04457845 / URB597)
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Caption: General mechanism of covalent inhibition of FAAH by urea or carbamate inhibitors.
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Caption: Experimental workflow for an in vitro FAAH inhibition assay.

Conclusion and Future Perspectives
The inhibition of FAAH remains a highly attractive strategy for the treatment of a range of

neurological and inflammatory disorders. The comparison of URB597, PF-04457845, and BIA

10-2474 illustrates the evolution of FAAH inhibitor development, from early tool compounds to

highly potent and selective clinical candidates. The critical lesson from the BIA 10-2474 trial is
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that exquisite selectivity is as important as potency for the safety of a therapeutic agent. Future

development of FAAH inhibitors, including novel scaffolds like spirocycles, must prioritize

rigorous selectivity profiling early in the discovery process. The continued development of

potent, selective, and safe FAAH inhibitors holds significant promise for delivering novel

therapeutics for unmet medical needs.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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